Cas no 569-80-2 (Penduletin)

• Product Name: Penduletin
• CAS No: 569-80-2
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• MDL: MFCD20260567
• CID: 373626
• PubChem ID: 5320462
• Update Time: 2025-04-19

Penduletin Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-(4-hydroxyphenyl)-3,6,7-trimethoxy-chromen-4-one
• Penduletin
• 5-hydroxy-2-(4-hydroxyphenyl)-3,6,7-trimethoxychromen-4-one
• 4',5-dihydroxy-3,6,7-trimethoxy-flavone
• 5,4'-Dihydroxy-3,6,7-trimethoxyflavone
• 6-OH-kaempferol-3,6,7-trimethylether
• 4′,5-Dihydroxy 3,6,7-trimethoxyflavone
• 5-Hydroxy-2-(4-hydroxyphenyl)-3,6,7-trimethoxy-4H-1-benzopyran-4-one
• 6-Hydroxykaempferol 3,6,7-trimethyl ether
• 4',5-Dihydroxy-3,6,7-trimethoxyflavone
• FS-10029
• CS-0023216
• NSC-659549
• 569-80-2
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenyl)-3,6,7-trimethoxy-
• Flavone, 4',5-dihydroxy-3,6,7-trimethoxy-
• 5,4'-Dihydroxy-3,6,7-trimethoxyflavone; 6-Hydroxykaempferol 3,6,7-trimethyl ether
• AKOS032948446
• NSC659549
• 5-Hydroxy-2-(4-hydroxy-phenyl)-3,6,7-trimethoxy-chromen-4-one
• 2-(4-Hydroxyphenyl)-3,6,7-trimethoxy-5-hydroxy-4H-1-benzopyran-4-one (penduletin)
• FD7R8D6VZB
• BDBM50338973
• CHEMBL165509
• 5,4''-dihydroxy-3,6,7-trimethoxyflavanone
• LMPK12112874
• DTXSID00205437
• 5-Hydroxy-2-(4-hydroxyphenyl)-3,6,7-trimethoxy-4H-chromen-4-one #
• SCHEMBL2217068
• XP161712
• HY-N3096
• YSXFFLGRZJWNFM-UHFFFAOYSA-N
• [ "" ]
• 4',5-Dihydroxy 3,6,7-trimethoxyflavone
• ConMedNP.1528
• G89116
• 3,6,7-TRIMETHYL-6-HYDROXYKAEMPFEROL
• DA-66562
• DTXCID00127928

• MDL： MFCD20260567
• Inchi： 1S/C18H16O7/c1-22-12-8-11-13(14(20)17(12)23-2)15(21)18(24-3)16(25-11)9-4-6-10(19)7-5-9/h4-8,19-20H,1-3H3
• InChI Key： YSXFFLGRZJWNFM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=C(C(C2C(=C(C(=CC1=2)OC)OC)O)=O)OC

Computed Properties

• Exact Mass: 344.09000
• Monoisotopic Mass: 344.089603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4
• XLogP3: 3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.45
• Boiling Point: 595.1°Cat760mmHg
• Flash Point: 219.2°C
• Refractive Index: 1.653
• PSA: 98.36000
• LogP: 2.89700
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Penduletin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Natural Products and Extracts Plant Extracts Plant based Physopsis viscida
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone